
3-Keto petromyzonol chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Keto petromyzonol

Cat. No.: B561654 Get Quote

An In-depth Technical Guide to 3-Keto
Petromyzonol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Keto petromyzonol, a key bile

acid derivative that functions as a sex pheromone in the sea lamprey (Petromyzon marinus).

This document outlines its chemical structure, physicochemical properties, biological activity,

and its role in the neuroendocrine system, making it a valuable resource for researchers in

chemical ecology, neurobiology, and drug development.

Chemical Structure and Properties
3-Keto petromyzonol is a C24 bile acid, a derivative of petromyzonol. Its chemical name is

(5α,7α,12α)-7,12,24-Trihydroxy-cholan-3-one.[1] The biologically active form is often the

sulfated conjugate, 3-keto petromyzonol sulfate (3kPZS), which plays a crucial role as a sex

pheromone.[2][3][4][5] The sulfate group enhances water solubility and specificity for its

olfactory receptor.

Chemical Identifiers:

IUPAC Name: (4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-

3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-
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yl]pentan-1-ol

CAS Number: 359436-56-9

Table 1: Physicochemical Properties of 3-Keto Petromyzonol

Property Value Source

Molecular Formula C₂₄H₄₀O₄

Molecular Weight 392.57 g/mol

Melting Point 173-175 °C

Boiling Point 543.7 °C at 760 mmHg

Flash Point 296.7 °C

Density 1.130 g/cm³

Vapor Pressure 4.34E-14 mmHg at 25°C

LogP 3.56

Solubility
Chloroform (Slightly, Heated),

DMSO (Slightly)

Storage Temperature -20°C Freezer

Biological Activity and Mechanism of Action
3-Keto petromyzonol, primarily in its sulfated form (3kPZS), is a potent sex pheromone

released by spermiating male sea lampreys. It serves as a chemoattractant, guiding ovulating

females to nesting sites to synchronize spawning. This pheromone is synthesized in the liver,

released through the gills, and is detectable by females at concentrations as low as 10⁻¹² M.

The mechanism of action involves the binding of 3kPZS to specific G protein-coupled olfactory

receptors in the female sea lamprey's olfactory epithelium. This binding event initiates a signal

transduction cascade that ultimately modulates the synthesis and release of gonadotropin-

releasing hormone (GnRH). This, in turn, influences the hypothalamic-pituitary-gonadal (HPG)

axis, priming the neuroendocrine system for reproduction. The specificity of this interaction is
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highlighted by the fact that minor structural modifications to the 3kPZS molecule can

significantly alter or even antagonize the behavioral response.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 3-Keto petromyzonol are

proprietary and not publicly available. However, the literature describes several key

experimental assays used to characterize its biological activity.

a) Electro-Olfactogram (EOG) Recordings: This electrophysiological technique is used to

measure the response of the olfactory epithelium to 3kPZS and its analogs.

Objective: To determine the sensitivity and specificity of the olfactory sensory neurons to the

pheromone.

Methodology:

An adult female sea lamprey is anesthetized and immobilized.

The olfactory chamber is exposed and continuously perfused with a saline solution.

A recording electrode is placed on the surface of the olfactory epithelium, with a reference

electrode placed on nearby non-sensory tissue.

Pulses of the test odorant (e.g., 3kPZS dissolved in saline) are introduced into the

perfusing solution.

The summed generator potential of the responding olfactory sensory neurons is recorded

as a negative voltage deflection, the magnitude of which is proportional to the stimulus

intensity.

b) Two-Choice Flume Behavioral Assays: This assay is used to assess the chemoattractant or

repellent properties of 3kPZS.

Objective: To determine if ovulating female sea lampreys are attracted to, are neutral to, or

avoid a water source containing 3kPZS.

Methodology:
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A two-choice maze or flume is set up with a constant flow of water.

An ovulating female sea lamprey is introduced into the downstream end of the flume.

One side of the flume is scented with a control solution (e.g., saline), while the other side

is scented with the experimental solution (e.g., 10⁻¹² M 3kPZS).

The movement of the female is tracked over a set period.

Preference is determined by the amount of time the female spends in the scented side of

the flume and the number of entries into that side. Search behaviors, such as increased

swimming activity, are also noted.

Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the biological pathway of 3-Keto petromyzonol sulfate and a

typical experimental workflow for its evaluation.
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Caption: Signaling pathway of 3-keto petromyzonol sulfate from male release to female

behavioral response.
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Caption: Experimental workflow for evaluating the biological activity of 3-keto petromyzonol
sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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